N-(3-ethylphenyl)-3-oxobutanamide
Overview
Description
N-(3-ethylphenyl)-3-oxobutanamide, commonly known as ethylphenyloxobutanoic acid, is a synthetic compound used in scientific research. It is a naturally occurring organic compound that has been used in a wide range of research applications, including the development of new drugs and therapeutic agents. Ethylphenyloxobutanoic acid has a unique structure and chemical properties, making it an ideal compound for laboratory experiments.
Scientific Research Applications
- N-(3-ethylphenyl)-3-oxobutanamide has been investigated for its antifungal properties. In a study, it was isolated from the Mariana Trench sediment-associated actinomycete Streptomyces sp. SY1965 . The compound exhibited antifungal activity against Candida albicans with MIC values of 47, 42, and 42 µg/mL for different derivatives.
- A related compound, N-(1-naphthyl)-N’-(3-ethylphenyl)-N’-methylguanidine , was studied as a selective noncompetitive NMDA receptor antagonist . Although not identical, the structural similarity suggests that N-(3-ethylphenyl)-3-oxobutanamide might also interact with NMDA receptors.
- Application : Synthesis of novel compounds via click reactions or as a building block for triazole-based molecules .
- The racemic mixtures of certain derivatives of this compound were separated using chiral high-performance liquid chromatography (HPLC) . This suggests potential applications in chiral resolution.
Antifungal Activity
NMDA Receptor Modulation
Click Chemistry and Triazole Synthesis
Chiral Separation
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(3-ethylphenyl)-3-oxobutanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-3-10-5-4-6-11(8-10)13-12(15)7-9(2)14/h4-6,8H,3,7H2,1-2H3,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGFRWYKGJKSFAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)CC(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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